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Compound of Interest

Compound Name: CBA

Cat. No.: B1682559 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling and

disposal of 4-Carboxybenzaldehyde (CBA), a compound frequently used in organic synthesis.

Adherence to these procedures is critical to minimize risks and ensure a safe laboratory

environment.

Personal Protective Equipment (PPE)
When handling 4-Carboxybenzaldehyde, a comprehensive approach to personal protection is

necessary to prevent skin, eye, and respiratory exposure. The following table summarizes the

required PPE.
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Body Part
Personal Protective
Equipment

Specifications and Usage

Eyes/Face Safety Goggles or Glasses

Must be compliant with

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1][2]

Skin Chemical-Resistant Gloves

Wear appropriate protective

gloves to prevent skin

exposure.[1][2] Nitrile or

neoprene gloves are generally

recommended. Inspect gloves

for any signs of degradation

before use.

Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[1][2] A lab coat is

mandatory.

Respiratory Respirator

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed whenever

workplace conditions warrant a

respirator's use.[2] Use a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates if ventilation is

inadequate or dust is

generated.
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Proper handling and storage are crucial to maintaining the stability of CBA and preventing

accidental exposure.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[2][3]

Avoid generating dust.[2][3] Minimize dust generation and accumulation.[2][3]

Wash hands thoroughly after handling the substance.[1][3]

Avoid contact with eyes, skin, and clothing.[2][3]

Do not ingest or inhale.[2]

Storage:

Store in a tightly closed container.[2][3]

Keep in a cool, dry, and well-ventilated area.[2][4]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[5]

Disposal Plan
Contaminated materials and waste must be disposed of in accordance with institutional and

governmental regulations.

Dispose of contents and container to an approved waste disposal plant.[1][4][6]

Sweep up spills, avoiding dust generation, and place the material into a suitable, labeled

container for disposal.[3]

Do not let the product enter drains.[6][7]
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Experimental Workflow: Safe Handling and Disposal
of CBA
The following diagram outlines the standard operating procedure for working with and

disposing of 4-Carboxybenzaldehyde.
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Caption: Workflow for safe handling and disposal of CBA.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1682559?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682559?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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